N-(2-fluorobenzyl)-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine

• Molecular Formula: C12H16FN5S
• Molecular Weight: 281.35 g/mol
• IUPAC Name: N-[(2-fluorophenyl)methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine
• InChI: InChI=1S/C12H16FN5S/c1-18-12(15-16-17-18)19-8-4-7-14-9-10-5-2-3-6-11(10)13/h2-3,5-6,14H,4,7-9H2,1H3
• InChI Key: OJIOKRXVAUZFHO-UHFFFAOYSA-N
• SMILES: CN1C(=NN=N1)SCCCNCC2=CC=CC=C2F

Description

N-(2-fluorobenzyl)-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine, commonly known as FMT, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FMT belongs to the class of compounds known as thiol-reactive compounds and has been shown to have a wide range of biological activities.

Mechanism of Action

FMT acts as a thiol-reactive compound, covalently modifying the active site cysteine residue of PTPs. This modification results in the inhibition of PTP activity, leading to the activation of downstream signaling pathways. FMT has also been shown to induce oxidative stress in cells, leading to the activation of stress response pathways.
Biochemical and Physiological Effects:
FMT has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and modulate immune responses. FMT has also been shown to have neuroprotective effects, protecting neurons from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FMT in lab experiments is its specificity for PTPs. This allows for the selective inhibition of PTP activity, without affecting other cellular processes. However, FMT has also been shown to have off-target effects, which can complicate data interpretation. Additionally, FMT can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for FMT research. One area of interest is the development of FMT derivatives with improved specificity and potency. Another area of interest is the use of FMT as a tool for studying the redox regulation of other enzymes and signaling pathways. Finally, there is potential for the use of FMT in the development of novel therapies for cancer and other diseases.

Synthesis Methods

The synthesis of FMT involves the reaction of 2-fluorobenzyl chloride with 3-mercapto-1-methyl-1H-tetrazole in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 3-bromopropylamine to yield the final product, FMT.

Scientific Research Applications

FMT has been extensively studied for its potential applications in the field of chemical biology. It has been shown to be a potent inhibitor of protein tyrosine phosphatases (PTPs), which are enzymes involved in the regulation of cellular signaling pathways. FMT has also been shown to be a useful tool for studying the redox regulation of protein tyrosine phosphatases.